Cas no 1570-27-0 (1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-)

1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl- structure
1570-27-0 structure
Product name:1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-
CAS No:1570-27-0
MF:C11H10O3
MW:190.1953
CID:199004
PubChem ID:5748538

1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one,8-hydroxy-3,4-dimethyl-
    • 8-Hydroxy-3,4-dimethyl-1H-2-benzopyran-1-one
    • 8-hydroxy-3,4-dimethylisochromen-1-one
    • 1H-2-Benzopyran-1-one, 8-hydroxy-3,4-dimethyl-
    • 8-hydroxy-3,4-dimethylisocoumarin
    • CHEBI:219439
    • 1570-27-0
    • Oospolactone
    • 3,4-dimethyl-8-hydroxyisocoumarin
    • DTXSID30166183
    • CHEMBL477547
    • Inchi: InChI=1S/C11H10O3/c1-6-7(2)14-11(13)10-8(6)4-3-5-9(10)12/h3-5,12H,1-2H3
    • InChI Key: BGAZGUQSJUQJTG-UHFFFAOYSA-N
    • SMILES: OC1C2=C(C(C)=C(C)OC2=O)C=CC=1

Computed Properties

  • Exact Mass: 190.063
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: 346.5°Cat760mmHg
  • Flash Point: 153.9°C
  • Refractive Index: 1.589
  • PSA: 46.53

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